Cas no 863460-66-6 (2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one)
2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one
- 863460-66-6
- AKOS024596618
- 2-{[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one
- F0682-1121
- AB00672182-01
- 2-[3-(4-methoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]sulfanyl-1-pyrrolidin-1-ylethanone
- 2-((3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-1-(pyrrolidin-1-yl)ethanone
-
- Inchi: 1S/C17H18N6O2S/c1-25-13-6-4-12(5-7-13)23-16-15(20-21-23)17(19-11-18-16)26-10-14(24)22-8-2-3-9-22/h4-7,11H,2-3,8-10H2,1H3
- InChI Key: MJOLYVOTTOAYCW-UHFFFAOYSA-N
- SMILES: S(C1=C2C(=NC=N1)N(C1C=CC(=CC=1)OC)N=N2)CC(N1CCCC1)=O
Computed Properties
- Exact Mass: 370.12119501g/mol
- Monoisotopic Mass: 370.12119501g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 484
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 111Ų
2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0682-1121-2μmol |
2-{[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one |
863460-66-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0682-1121-5μmol |
2-{[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one |
863460-66-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0682-1121-10μmol |
2-{[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one |
863460-66-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0682-1121-20μmol |
2-{[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one |
863460-66-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0682-1121-1mg |
2-{[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one |
863460-66-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0682-1121-2mg |
2-{[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one |
863460-66-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0682-1121-3mg |
2-{[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one |
863460-66-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0682-1121-4mg |
2-{[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one |
863460-66-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0682-1121-5mg |
2-{[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one |
863460-66-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0682-1121-10mg |
2-{[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one |
863460-66-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one
Introduction to Compound with CAS No. 863460-66-6 and Its Applications in Modern Pharmaceutical Research
The compound with the CAS number 863460-66-6 is a highly intriguing molecule with a complex chemical structure that has garnered significant attention in the field of pharmaceutical research. The product name, 2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one, reflects its intricate molecular framework, which includes multiple heterocyclic rings and functional groups. This compound has been the subject of extensive studies due to its potential pharmacological properties and its role in the development of novel therapeutic agents.
In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The unique structural features of this compound make it a promising candidate for further investigation. Specifically, the presence of a triazolopyrimidine core and a pyrrolidine moiety suggests that it may exhibit inhibitory activity against certain enzymes or receptors involved in disease progression.
One of the most exciting aspects of this compound is its potential application in the treatment of inflammatory and autoimmune disorders. Current research indicates that molecules with similar structural motifs have shown promise in preclinical studies by targeting key inflammatory pathways. The sulfanyl group in the compound's structure may play a crucial role in its interaction with biological targets, potentially leading to novel therapeutic strategies.
Moreover, the methoxyphenyl group adds another layer of complexity to the molecule, which could influence its pharmacokinetic properties and bioavailability. This aspect is particularly important in drug development, as it determines how effectively a drug can reach its target site within the body. Studies have shown that methoxy-substituted aromatic compounds often exhibit enhanced metabolic stability and better membrane permeability, which are desirable characteristics for a lead compound.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the triazolopyrimidine core. These methods not only improve efficiency but also allow for greater customization of the molecular structure, enabling researchers to fine-tune pharmacological properties.
Recent advances in computational chemistry have also played a significant role in the study of this compound. Molecular modeling techniques can predict how the molecule interacts with biological targets at the atomic level. This information is invaluable for designing experiments and optimizing drug candidates before they enter preclinical testing. By leveraging computational tools, researchers can accelerate the drug discovery process and reduce costs associated with traditional trial-and-error approaches.
In addition to its potential therapeutic applications, this compound has also attracted attention for its role as an intermediate in more complex synthetic schemes. The availability of well-characterized building blocks like this one can significantly streamline the development of new drugs by providing researchers with reliable starting materials. This underscores the importance of developing robust synthetic methodologies for molecules with promising pharmacological profiles.
The field of medicinal chemistry continues to evolve rapidly, driven by advancements in technology and an increasing understanding of disease mechanisms at the molecular level. Compounds like those with CAS number 863460-66-6 represent cutting-edge research that holds great promise for addressing unmet medical needs. As more data becomes available from ongoing studies, it is likely that new applications and derivatives will emerge, further expanding the therapeutic potential of this class of molecules.
In conclusion, the compound named 2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one is a fascinating molecule with numerous potential applications in pharmaceutical research. Its complex structure and diverse functional groups make it a valuable tool for studying biological pathways associated with various diseases. As research continues to uncover new insights into its properties and mechanisms of action, it is poised to play a significant role in the development of next-generation therapeutic agents.
863460-66-6 (2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)